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Compound of Interest

Compound Name: Trimethylsilyl ether of glycerol

Cat. No.: B8581207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the trimethylsilyl ether of
glycerol, focusing on its chemical identity, properties, and relevant technical data. This

document is intended to support research and development activities where this compound is

of interest.

Chemical Identity and Properties
The most common form of trimethylsilyl ether of glycerol is the fully substituted derivative,

where all three hydroxyl groups of the glycerol backbone are replaced by trimethylsilyl ether

groups. This compound is systematically named 1,2,3-tris(trimethylsiloxy)propane.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

Chemical Name
1,2,3-

tris(trimethylsiloxy)propane
[1][2][3][4]

Synonyms

Trimethylsilyl ether of glycerol,

Glycerol tris(trimethylsilyl)

ether, TMS-GLYCEROL

[1][2][3][4][5]

CAS Number 6787-10-6 [2][3][4][6][7]

Molecular Formula C12H32O3Si3 [1][2][4][7]

Molecular Weight 308.64 g/mol [1][4][7][8]

IUPAC Name

1,3-

bis(trimethylsilyloxy)propan-2-

yloxy-trimethylsilane

[1]

It is important to note that partially silylated versions of glycerol also exist, such as the mono-

trimethylsilyl ether of glycerol, which has a distinct CAS number and a molecular weight of

164.27 g/mol .[9] This guide, however, focuses on the tris-substituted compound as it is the

most prevalently referenced form.

Physicochemical Data
A summary of the key physicochemical properties of 1,2,3-tris(trimethylsiloxy)propane is

provided below. These properties are essential for handling, storage, and application in various

experimental settings.

Table 2: Physicochemical Properties

Property Value Conditions Source

Boiling Point 78-81 °C 2 Torr [4]

Density 0.8729 g/cm³ 22 °C [4]

Storage Temperature 2-8°C [4][7]
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Applications in Research and Development
The trimethylsilyl ether of glycerol is primarily utilized as a derivative for analytical purposes,

particularly in gas chromatography (GC) and mass spectrometry (MS). The process of silylation

increases the volatility and thermal stability of glycerol, making it amenable to GC analysis.

This derivatization is a common step in metabolomics and other biochemical analyses for the

quantification of glycerol and glycerides.

Experimental Protocols
While specific experimental protocols are highly dependent on the application and

instrumentation, a general workflow for the silylation of glycerol for GC-MS analysis is outlined

below.

General Workflow for Glycerol Silylation

Sample containing Glycerol

Evaporation to Dryness

Addition of Silylating Agent
(e.g., BSTFA, TMCS)

Incubation
(e.g., 60-80°C for 30-60 min)

GC-MS Analysis

Click to download full resolution via product page
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Caption: A typical workflow for the derivatization of glycerol to its trimethylsilyl ether for GC-MS

analysis.

Further Research and Signaling Pathways
Currently, there is limited direct research on the specific signaling pathways modulated by the

trimethylsilyl ether of glycerol itself, as it is primarily an analytical derivative. Research is

focused on the biological roles of glycerol, and this compound serves as a tool for its

measurement. Any investigation into signaling pathways would typically focus on the parent

molecule, glycerol, and its metabolic fate.

Safety and Handling
Standard laboratory safety precautions should be observed when handling the trimethylsilyl
ether of glycerol and the silylating agents used in its preparation. These reagents are often

moisture-sensitive and can be corrosive. Work should be conducted in a well-ventilated fume

hood, and appropriate personal protective equipment (PPE), including gloves and safety

glasses, should be worn. Refer to the specific Safety Data Sheet (SDS) for detailed handling

and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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